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Compound of Interest

Compound Name: Pentyl formate

Cat. No.: B1581598 Get Quote

An In-depth Technical Guide to Pentyl Formate Safety and Handling in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for the use of pentyl
formate in a laboratory setting. Adherence to these guidelines is critical for ensuring personnel

safety and maintaining a secure research environment.

Chemical Identification
Chemical Name: Pentyl formate

Synonyms: n-Amyl formate, Amyl methanoate, Formic acid, pentyl ester[1][2]

CAS Number: 638-49-3[1][3]

Molecular Formula: C₆H₁₂O₂[1]

Molecular Weight: 116.16 g/mol [2][3][4]

Hazard Identification
Pentyl formate is classified as a hazardous chemical.[5] It is a flammable liquid and vapor that

can cause skin, eye, and respiratory irritation.[2][3][6][7]
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GHS Classification:

Flammable Liquids - Category 3[3][8]

Skin Corrosion/Irritation - Category 2[3]

Serious Eye Damage/Eye Irritation - Category 2A[3][8]

Specific Target Organ Toxicity (Single Exposure) - Category 3 (Respiratory tract irritation)

[2][3]

Signal Word: Warning[3][5]

Hazard Statements:

H226: Flammable liquid and vapor.[3][9]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3][9]

H335: May cause respiratory irritation.[2][3][9]

Primary Hazards: The main risks associated with pentyl formate are its flammability and its

potential to irritate the eyes, skin, and respiratory system.[2][3] Vapors are heavier than air

and may travel to a source of ignition and flash back.[2][5]

Physical and Chemical Properties
The physical and chemical properties of pentyl formate are summarized in the table below.
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Property Value Citations

Appearance Colorless liquid [4][5]

Odor
Fruity, plum-like, or banana-

like odor
[2][4][6]

Boiling Point
116 - 132.4 °C (240.8 - 270.3

°F)
[1][5][6]

Melting Point -73.5 °C (-100.3 °F) [1][2][6]

Flash Point 26 - 32 °C (79 - 89.6 °F) [1][4][5]

Density 0.873 - 0.884 g/cm³ at 25 °C [4][5][6]

Vapor Pressure 8.9 mmHg at 25°C [1]

Water Solubility
Insoluble to slightly soluble

(2.904 g/L at 22 °C)
[2][4][6]

Solubility in Solvents
Miscible with ethanol, ether,

and most organic solvents
[2][4][6]

Explosive Limits 1.7% - 10% (V) [6]

Toxicological Information
Pentyl formate is considered to have low acute toxicity, but its toxicological properties have

not been fully investigated.[3][5] Overexposure may lead to symptoms such as headache,

dizziness, tiredness, nausea, and vomiting.[5]

Metric Route Species Value Citations

LD50 Oral Rat >5000 mg/kg [1]

LD50 Oral Rabbit >5000 mg/kg [6]

LD50 Dermal Rabbit >5000 mg/kg [6]

Exposure Limits: Currently, there are no specific occupational exposure limits (e.g., PEL, TLV)

established for pentyl formate by major regulatory bodies like OSHA.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1581598
https://www.fishersci.com/store/msds?partNumber=AAB2056606&productDescription=3-PENTYL+FORMATE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Pentyl-formate
https://www.benchchem.com/product/b1581598
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.chemsrc.com/en/cas/638-49-3_167552.html
https://www.fishersci.com/store/msds?partNumber=AAB2056606&productDescription=3-PENTYL+FORMATE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.chemsrc.com/en/cas/638-49-3_167552.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pentyl-formate
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.chemsrc.com/en/cas/638-49-3_167552.html
https://www.benchchem.com/product/b1581598
https://www.fishersci.com/store/msds?partNumber=AAB2056606&productDescription=3-PENTYL+FORMATE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1581598
https://www.fishersci.com/store/msds?partNumber=AAB2056606&productDescription=3-PENTYL+FORMATE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.chemsrc.com/en/cas/638-49-3_167552.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pentyl-formate
https://www.benchchem.com/product/b1581598
https://www.chembk.com/en/chem/n-pentyl%20formate
https://pubchem.ncbi.nlm.nih.gov/compound/Pentyl-formate
https://www.benchchem.com/product/b1581598
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.benchchem.com/product/b1581598?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P04700%20%20SDS%20%20092622.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2056606&productDescription=3-PENTYL+FORMATE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2056606&productDescription=3-PENTYL+FORMATE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/638-49-3_167552.html
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.chembk.com/en/chem/n-pentyl%20formate
https://www.benchchem.com/product/b1581598?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2056606&productDescription=3-PENTYL+FORMATE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Experimental Workflow
Proper handling of pentyl formate is essential to minimize risk. The following workflow outlines

the necessary steps for its safe use in a laboratory context.
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Diagram 1: Pentyl Formate Laboratory Handling Workflow

1. Preparation Phase

2. Handling & Use Phase

3. Post-Experiment Phase

Review Safety Data Sheet (SDS)

Verify fume hood functionality

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure eyewash station & safety shower
are accessible

Work exclusively within a
chemical fume hood

Proceed to Handling

Ground/bond container and receiving
equipment to prevent static discharge

Use non-sparking tools

Keep away from heat, sparks,
and open flames

Keep container tightly closed
when not in use

Wipe down work area

Experiment Complete

Segregate pentyl formate waste
into a labeled, sealed container

Store waste container in a cool,
well-ventilated, designated area

Remove and properly dispose of
contaminated gloves

Arrange for professional
waste disposal

Wash hands thoroughly

Click to download full resolution via product page

Caption: Diagram 1: Pentyl Formate Laboratory Handling Workflow.
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Handling Protocols:

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[3][8]

Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[3][5]

No smoking is permitted in the handling area.[5][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][8]

Employ only non-sparking tools to prevent ignition.[5][8]

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.[5][8]

Avoid contact with skin and eyes.[3] Do not breathe vapors or mist.[3]

Wear appropriate personal protective equipment (PPE).[5]

Storage Procedures:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5][8]

Keep away from heat and sources of ignition.[3][5]

Store away from incompatible materials, such as strong oxidizing agents.[5][8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling pentyl formate:

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

OSHA 29 CFR 1910.133 standards.[5]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin exposure.[3][5]
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Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator with an organic vapor filter (Type A, Brown, conforming to

EN14387).[5]

First-Aid and Emergency Procedures
In case of exposure or emergency, follow the procedures outlined below.

Diagram 2: First-Aid Measures for Pentyl Formate Exposure

Diagram 2: First-Aid Measures for Pentyl Formate Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Seek medical attention if symptoms persist.

1. Immediately remove contaminated clothing.
2. Rinse skin with plenty of water for at least 15 minutes.

3. Seek medical attention if irritation persists.

1. Immediately rinse with plenty of water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses if present and easy to do.

3. Seek immediate medical attention.

1. Clean mouth with water.
2. Drink plenty of water.

3. Do NOT induce vomiting.
4. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Diagram 2: First-Aid Measures for Pentyl Formate Exposure.

Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention if symptoms occur or persist.[3][5]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[3][5] If skin irritation occurs, get medical advice.

[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[3][5] Remove contact lenses if it is safe to do so. Continue

rinsing and seek immediate medical attention.[3]
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Ingestion: Clean the mouth with water and drink plenty of water afterwards.[5] Do not induce

vomiting.[3] Call a poison center or doctor immediately if you feel unwell.[3]

Fire and Spill Response
Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray to cool closed containers.[5][8]

Specific Hazards: Pentyl formate is flammable and its vapors can form explosive

mixtures with air.[5] Containers may explode when heated.[5]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[3]

[5]

Accidental Release Measures (Spills):

Personal Precautions: Evacuate personnel. Remove all sources of ignition and ensure

adequate ventilation.[5][8] Wear appropriate PPE, including respiratory protection.[3]

Containment and Cleanup: Stop the leak if it is safe to do so. Absorb the spill with an inert,

non-combustible material such as sand, earth, or vermiculite.[3][5] Collect the material

using non-sparking tools and place it in a suitable, closed container for disposal.[5][8]

Disposal Considerations
Waste Disposal: Chemical waste must be disposed of in accordance with all local, regional,

and national hazardous waste regulations.[5] Do not dispose of it into drains.

Procedure: Contact a licensed professional waste disposal service to arrange for removal.[3]

Uncleaned containers should be treated as hazardous and handled in the same way as the

product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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